Cas no 1221153-95-2 (4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide)

• Product Name: 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide
• CAS No: 1221153-95-2
• MF: C₆H₉N₅O₄
• MW: 215.166760206223
• CID: 1059388
• PubChem ID: 101886743
• Update Time: 2025-08-02

4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Aminocarbonyl)hydrazinyl]-2,5-dihydroxy-1H-pyrrole-3-carboxamide
• 4-[(carbamoylamino)amino]-2,5-dihydroxy-1H-pyrrole-3-carboxamide
• 1221153-95-2
• DB-295035
• 5-Methoxy-N,N-diisopropyltryptamine-d4 Hydrochloride
• 5-Methoxy-N,N-bis(1-methylethyl)-1H-indole-3-ethanamine-d4 Hydrochloride; 3-[2-(Diisopropylamino)ethyl-d4]-5-methoxyindole Hydrochloride; 5-MeO-DIPT-d4; 'Foxy'-d4;
• 4-(2-Carbamoylhydrazinyl)-2,5-dihydroxy-1H-pyrrole-3-carboxamide
• 1215558-26-1
• 2,5-Dihydroxy-4-(2-carbamoylhydrazino)-1H-pyrrole-3-carboxamide
• 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide

• Inchi： 1S/C6H9N5O4/c7-3(12)1-2(10-11-6(8)15)5(14)9-4(1)13/h9-10,13-14H,(H2,7,12)(H3,8,11,15)
• InChI Key： MHTFGOZWXGQPRR-UHFFFAOYSA-N
• SMILES： OC1=C(C(C(N)=O)=C(N1)O)NNC(N)=O

Computed Properties

• Exact Mass: 215.06545379g/mol
• Monoisotopic Mass: 215.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 167Ų

Additional information on 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide

Comprehensive Overview of 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide (CAS No. 1221153-95-2)

4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide (CAS No. 1221153-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a pyrrole core substituted with hydroxy, carboxamide, and hydrazinyl functional groups, making it a versatile intermediate in synthetic chemistry and drug discovery.

The interest in 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide stems from its potential role in modulating biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly in the context of anti-inflammatory and antioxidant activities. These properties align with current trends in precision medicine and targeted therapy, where compounds with specific functional groups are designed to address unmet medical needs.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1221153-95-2 has surged, driven by advancements in AI-driven drug discovery and computational chemistry. Tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling have enabled scientists to predict the efficacy of this compound in various therapeutic contexts. This aligns with frequently searched topics such as "how to optimize drug synthesis" and "emerging compounds in medicinal chemistry."

The synthesis of 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide involves multi-step organic reactions, often starting from pyrrole derivatives and incorporating hydrazine and carboxamide functionalities. Researchers emphasize the importance of green chemistry principles in its production, reflecting broader industry shifts toward sustainable synthesis methods. This resonates with popular queries like "eco-friendly chemical synthesis" and "reducing waste in pharmaceutical manufacturing."

From an analytical perspective, CAS No. 1221153-95-2 is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its application in high-throughput screening and lead optimization studies. Such topics are frequently explored in forums discussing "analytical validation in drug development."

Beyond pharmaceuticals, 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide has potential applications in material science, particularly in the design of functional polymers and bioactive coatings. Its ability to form hydrogen bonds and coordinate with metal ions makes it a candidate for smart materials research, a field gaining traction due to its relevance in wearable technology and biomedical devices.

In summary, 4-2-(Aminocarbonyl)hydrazinyl-2,5-dihydroxy-1H-pyrrole-3-carboxamide (CAS No. 1221153-95-2) represents a compelling case study in the intersection of organic chemistry, drug discovery, and sustainable innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse and industrial applications.